N-benzyl-N'-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)sulfamide

• IUPAC Name: N-(benzylsulfamoyl)-1-(2,3-dihydro-1,4-benzodioxin-3-yl)methanamine
• InChI: InChI=1S/C16H18N2O4S/c19-23(20,17-10-13-6-2-1-3-7-13)18-11-14-12-21-15-8-4-5-9-16(15)22-14/h1-9,14,17-18H,10-12H2
• InChI Key: OJJDMQGFRONJGL-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CNS(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

“N-benzyl-N’-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)sulfamide” is a sulfonamide derivative that combines sulfonamide and benzodioxane fragments in its framework. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, anti-protozoal, anti-thyroid, anti-inflammatory, and anti-hypertensive effects. Benzodioxane and its derivatives are important pharmacophores across a number of different therapeutic areas.

Synthesis Analysis

The synthesis of this compound was triggered by the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. This yielded N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-bromobenzenesulfonamide, which was further treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The molecular formula of “N-benzyl-N’-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)sulfamide” is C17H20NO2. The presence of signals at δ 64 ppm were characteristic of C-2 and C-3 and an attribute of the N - (2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride, followed by treatment with different alkyl/aralkyl halides.

Physical and Chemical Properties Analysis

The average mass of the compound is 270.346 Da and the monoisotopic mass is 270.148865 Da.

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the retrieved papers, sulfonamides in general are known to inhibit the cholinesterase enzyme, making them good agents for treating Alzheimer’s disease.